Cas no 1780582-81-1 (3-(3-bromo-5-methoxypyridin-4-yl)-2-methylpropanoic acid)

3-(3-Bromo-5-methoxypyridin-4-yl)-2-methylpropanoic acid is a brominated pyridine derivative with a methoxy substituent and a methylpropanoic acid side chain. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. Its structural features, including the bromine atom and methoxy group, make it a valuable precursor for further functionalization via cross-coupling reactions or nucleophilic substitutions. The carboxylic acid moiety enhances solubility and reactivity, facilitating its use in amide or ester formation. The compound's well-defined reactivity profile and stability under standard conditions make it suitable for applications in medicinal chemistry and material science.
3-(3-bromo-5-methoxypyridin-4-yl)-2-methylpropanoic acid structure
1780582-81-1 structure
Product Name:3-(3-bromo-5-methoxypyridin-4-yl)-2-methylpropanoic acid
CAS No:1780582-81-1
MF:C10H12BrNO3
MW:274.11118221283
CID:6011657
PubChem ID:84713718
Update Time:2025-10-24

3-(3-bromo-5-methoxypyridin-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-bromo-5-methoxypyridin-4-yl)-2-methylpropanoic acid
    • EN300-1907013
    • 1780582-81-1
    • Inchi: 1S/C10H12BrNO3/c1-6(10(13)14)3-7-8(11)4-12-5-9(7)15-2/h4-6H,3H2,1-2H3,(H,13,14)
    • InChI Key: ROBSMIFJWZZPQP-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1CC(C(=O)O)C)OC

Computed Properties

  • Exact Mass: 273.00006g/mol
  • Monoisotopic Mass: 273.00006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.4Ų

3-(3-bromo-5-methoxypyridin-4-yl)-2-methylpropanoic acid Pricemore >>

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Additional information on 3-(3-bromo-5-methoxypyridin-4-yl)-2-methylpropanoic acid

Comprehensive Overview of 3-(3-bromo-5-methoxypyridin-4-yl)-2-methylpropanoic acid (CAS No. 1780582-81-1)

3-(3-bromo-5-methoxypyridin-4-yl)-2-methylpropanoic acid (CAS No. 1780582-81-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and propanoic acid side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the bromo and methoxy substituents, make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 3-(3-bromo-5-methoxypyridin-4-yl)-2-methylpropanoic acid has surged due to their role in developing kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in its potential to modulate enzyme activity, a topic frequently searched in AI-driven drug design platforms. The compound’s CAS No. 1780582-81-1 is often queried in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry.

The synthesis of 3-(3-bromo-5-methoxypyridin-4-yl)-2-methylpropanoic acid typically involves multi-step organic reactions, including halogenation and ester hydrolysis. Its molecular weight and logP values are critical parameters for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions, a hot topic in computational chemistry forums. The compound’s solubility and stability under physiological conditions are also key considerations for formulation scientists.

From an industrial perspective, CAS No. 1780582-81-1 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring catalytic methods to reduce waste and improve yield, aligning with global trends toward environmentally friendly manufacturing. This aligns with frequent searches for cost-effective synthetic routes and scalable production techniques.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 3-(3-bromo-5-methoxypyridin-4-yl)-2-methylpropanoic acid. Purity assessments are crucial, as impurities can affect downstream applications in preclinical studies. The compound’s spectral data is frequently archived in open-access repositories, supporting reproducible research—a growing priority in academic and industrial labs.

In summary, 3-(3-bromo-5-methoxypyridin-4-yl)-2-methylpropanoic acid (CAS No. 1780582-81-1) exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its applications span drug development, material science, and process optimization, making it a compound of enduring interest to researchers and manufacturers alike.

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